Cas no 1000339-84-3 (3-Nitro-4-(2,2,2-trifluoroethoxy)aniline)

• Product Name: 3-Nitro-4-(2,2,2-trifluoroethoxy)aniline
• CAS No: 1000339-84-3
• MF: C₈H₇F₃N₂O₃
• MW: 236.147992372513
• CID: 2625900
• PubChem ID: 26986083
• Update Time: 2025-04-21

3-Nitro-4-(2,2,2-trifluoroethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(2,2,2-trifluoroethoxy)-3-nitro-aniline
• 1000339-84-3
• DTXSID40650487
• Benzenamine, 3-nitro-4-(2,2,2-trifluoroethoxy)-
• VHMREJURVUPZCH-UHFFFAOYSA-N
• 3-Nitro-4-(2,2,2-trifluoroethoxy)aniline

• Inchi： 1S/C8H7F3N2O3/c9-8(10,11)4-16-7-2-1-5(12)3-6(7)13(14)15/h1-3H,4,12H2
• InChI Key： VHMREJURVUPZCH-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(=CC=1[N+](=O)[O-])N)(F)F

Computed Properties

• Exact Mass: 236.040877g/mol
• Monoisotopic Mass: 236.040877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 236.15g/mol
• XLogP3: 2.6
• Topological Polar Surface Area: 81.1Ų